Cas no 99177-60-3 ((3-Chloro-4-methoxyphenyl)propylamine)

• Product Name: (3-Chloro-4-methoxyphenyl)propylamine
• CAS No: 99177-60-3
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 4723471
• Update Time: 2023-08-16

(3-Chloro-4-methoxyphenyl)propylamine Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-methoxyphenyl)propylamine
• 3-chloro-4-methoxy-N-propylaniline

• Inchi： 1S/C10H14ClNO/c1-3-6-12-8-4-5-10(13-2)9(11)7-8/h4-5,7,12H,3,6H2,1-2H3
• InChI Key： ILJQPVLLNZZNTJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3